![molecular formula C21H16O3 B3849504 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one](/img/structure/B3849504.png)
3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one
Overview
Description
3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one is a synthetic compound that belongs to the benzofuranone family. It is a white crystalline powder that is soluble in organic solvents. This compound has gained significant attention in the scientific community due to its promising pharmacological activities.
Scientific Research Applications
3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one has been extensively studied for its pharmacological activities. It has shown promising results in various scientific research applications, including:
1. Anticancer Activity: Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.
2. Anti-inflammatory Activity: This compound has also demonstrated significant anti-inflammatory activity in various animal models.
3. Antioxidant Activity: Studies have shown that this compound exhibits potent antioxidant activity, which makes it a potential therapeutic agent for oxidative stress-related diseases.
Mechanism of Action
Further studies are needed to understand the mechanism of action of 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one and its signaling pathways involved in cancer cell proliferation, inflammation, and oxidative stress.
3.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one in lab experiments include its potent pharmacological activities, easy synthesis method, and low toxicity. However, its limitations include its poor solubility in water, which makes it difficult to administer in vivo, and its lack of selectivity towards cancer cells.
Future Directions
There are several future directions for research on 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one, including:
1. Development of Novel Derivatives: Researchers can synthesize novel derivatives of this compound to improve its pharmacological activities and selectivity towards cancer cells.
2. Investigation of
In Vivo
Studies: In vivo studies are needed to evaluate the efficacy and toxicity of 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one in animal models and to determine its pharmacokinetic properties.
Conclusion:
In conclusion, this compound is a promising synthetic compound that exhibits potent pharmacological activities, including anticancer, anti-inflammatory, and antioxidant activities. Although its mechanism of action is not well understood, it has shown promising results in various scientific research applications. Further research is needed to understand its mechanism of action, develop novel derivatives, and evaluate its efficacy and toxicity in animal models.
properties
IUPAC Name |
3-phenyl-3-phenylmethoxy-2-benzofuran-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16O3/c22-20-18-13-7-8-14-19(18)21(24-20,17-11-5-2-6-12-17)23-15-16-9-3-1-4-10-16/h1-14H,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKKBYZVXIPEADE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2(C3=CC=CC=C3C(=O)O2)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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